Cas no 1443288-14-9 (2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)
2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
- tert-Butyl 2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
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- Inchi: 1S/C14H23N3O2/c1-9-10(2)16-12(15-9)11-7-6-8-17(11)13(18)19-14(3,4)5/h11H,6-8H2,1-5H3,(H,15,16)
- InChI Key: MNMIQGDJRHBNQF-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CCCC1C1NC(C)=C(C)N=1
2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504893-1g |
tert-Butyl2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate |
1443288-14-9 | 97% | 1g |
$720 | 2023-01-01 | |
| Ambeed | A860995-1g |
tert-Butyl 2-(4,5-dimethyl-1H-imidazol-2-yl)pyrrolidine-1-carboxylate |
1443288-14-9 | 97% | 1g |
$735.0 | 2024-04-23 |
2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview
The compound 2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1443288-14-9) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including the imidazole ring and the tert-butyl ester moiety, which contribute to its versatile reactivity and stability. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.
The imidazole ring is a heterocyclic aromatic structure that plays a pivotal role in the compound's properties. Its presence confers nucleophilic and basic characteristics, which are essential for its participation in various biochemical pathways. The tert-butyl ester group, on the other hand, enhances the molecule's solubility and stability under physiological conditions. These features make the compound an attractive candidate for use in drug delivery systems and as a precursor in the synthesis of bioactive molecules.
Recent studies have highlighted the potential of 2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of peptide-based drugs and as a component in targeted drug delivery systems. The compound's ability to form stable amide bonds with amino acids has been particularly noteworthy, enabling its use in constructing complex peptide architectures with tailored pharmacokinetic profiles.
In addition to its pharmaceutical applications, this compound has also found utility in materials science. The tert-butyl ester group has been shown to improve the mechanical properties of polymers when incorporated into their structures. This has led to investigations into its use as a modifier in polymer synthesis, with promising results in enhancing material durability and flexibility.
From a synthetic perspective, the preparation of 2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester involves a multi-step process that combines principles from organic synthesis and catalysis. The use of transition metal catalysts has significantly streamlined the synthesis pathway, reducing reaction times and improving yield efficiency. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex organic molecules.
Furthermore, computational chemistry tools have been instrumental in predicting the compound's behavior under various conditions. Molecular modeling studies have provided insights into its interaction with biological targets, such as enzymes and receptors, paving the way for rational drug design strategies. The integration of experimental and computational approaches has thus become a cornerstone in understanding and optimizing this compound's properties.
In conclusion, 2-(4,5-Dimethyl-1H-imidazol-2-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1443288-14-9) stands out as a multifaceted molecule with diverse applications across chemistry and pharmacology. Its unique structural features and versatile reactivity continue to drive research into its potential uses, ensuring its relevance in both current and future scientific endeavors.
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